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This in-depth technical guide explores the critical thermal stability characteristics of samarium-

cobalt (SmCo) permanent magnets. Renowned for their exceptional performance at elevated

temperatures, SmCo magnets are indispensable in a wide array of demanding applications,

from aerospace and automotive sectors to advanced medical and scientific instrumentation.[1]

[2] This document provides a detailed overview of their thermal properties, the experimental

protocols for their characterization, and the fundamental mechanisms governing their behavior

under thermal stress.

Introduction to Samarium-Cobalt Magnets
Samarium-cobalt magnets are a class of rare-earth magnets composed primarily of samarium

and cobalt.[1] They are generally categorized into two main series: SmCo5 (often written as

Sm1Co5) and Sm2Co17.[2] The Sm2Co17 alloys, with a higher cobalt content, typically exhibit

superior thermal stability and magnetic performance compared to the SmCo5 series.[1] A key

attribute of SmCo magnets is their remarkable resistance to demagnetization, even at high

temperatures, which sets them apart from other high-strength magnets like Neodymium

(NdFeB) magnets.[2]
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The thermal stability of a permanent magnet is defined by several key parameters, including its

maximum operating temperature, Curie temperature, and the reversible temperature

coefficients of its magnetic properties. The following tables summarize these critical values for

both SmCo5 and Sm2Co17 alloys.

Table 1: Key Thermal Stability Parameters of SmCo Magnets

Property SmCo5 Sm2Co17 Unit

Maximum Operating

Temperature
250 300 - 350 °C

Curie Temperature

(Tc)
700 - 750 800 - 850 °C

Reversible

Temperature

Coefficient of

Remanence (α, Br)

-0.03 -0.03 %/°C

Reversible

Temperature

Coefficient of

Coercivity (β, Hcj)

-0.30 -0.20 %/°C

Note: The values presented are typical and can vary depending on the specific grade and

manufacturer.[1]

Table 2: Additional Thermal and Physical Properties of SmCo Magnets

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

http://www.usrareearthmagnets.com/how-does-temperature-affect-smco-magnets/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property SmCo5 Sm2Co17 Unit

Thermal Conductivity 11 10 kCal/(m.h.°C)

Specific Heat

Capacity
0.08 0.09 kCal/(kg.°C)

Coefficient of Thermal

Expansion (Parallel to

Magnetization)

7 8 10-6/°C

Coefficient of Thermal

Expansion

(Perpendicular to

Magnetization)

12 11 10-6/°C

Experimental Protocols for Thermal
Characterization
The determination of the thermal properties of SmCo magnets involves a suite of specialized

experimental techniques. These protocols are crucial for quality control, material development,

and ensuring the reliability of magnets in critical applications.

Measurement of Temperature-Dependent Magnetic
Properties
Vibrating Sample Magnetometry (VSM) is a primary technique used to measure the magnetic

properties of materials as a function of temperature.

Objective: To determine the demagnetization curve (B-H curve) and key magnetic

parameters such as remanence (Br), coercivity (Hcj), and maximum energy product (BH)max

at various temperatures.

Methodology:

A small, precisely dimensioned sample of the SmCo magnet is prepared.
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The sample is mounted in a non-magnetic holder and placed within the VSM's sample

chamber.

The sample is subjected to a sinusoidal vibration at a constant frequency.

An external magnetic field is applied and swept through a range, typically from a high

positive value to a high negative value and back, to trace the hysteresis loop.

The vibrating magnetic sample induces a signal in a set of pick-up coils, which is

proportional to the magnetic moment of the sample.

The sample chamber is equipped with a furnace and a cryostat to control the temperature

of the sample accurately.

Hysteresis loop measurements are performed at discrete temperatures to characterize the

magnet's performance across its operating range.

Key Parameters:

Heating/Cooling Rate: A controlled rate (e.g., 5-10 °C/min) is used to ensure thermal

equilibrium of the sample.

Atmosphere: Measurements are typically conducted in an inert atmosphere (e.g., Argon or

Nitrogen) to prevent oxidation at elevated temperatures.

Applied Field: The maximum applied magnetic field must be sufficient to saturate the

magnet.

Standardized procedures for these measurements are detailed in ASTM A977/A977M and IEC

60404-5.[3][4][5]

Determination of Curie Temperature (Tc)
The Curie temperature is the critical temperature at which a material loses its permanent

magnetic properties.

Differential Scanning Calorimetry (DSC):
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Objective: To detect the endothermic phase transition associated with the loss of

ferromagnetism.

Methodology:

A small, weighed sample of the SmCo magnet is placed in a sample pan, with an empty

reference pan also placed in the DSC cell.

The sample and reference are heated at a constant rate (e.g., 10-20 °C/min) in a

controlled atmosphere.

The DSC measures the difference in heat flow required to maintain the sample and

reference at the same temperature.

The Curie temperature is identified as the onset or peak of the endothermic event on

the resulting thermogram.[6]

Thermogravimetric Analysis (TGA):

Objective: To detect the apparent mass change that occurs at the Curie temperature when

the sample is in the presence of an external magnetic field.[7]

Methodology:

The SmCo sample is placed in the TGA's highly sensitive balance.

A permanent magnet is positioned near the sample, exerting an attractive force.

The sample is heated at a controlled rate in an inert atmosphere.[8]

At the Curie temperature, the material transitions from ferromagnetic to paramagnetic,

causing a sudden decrease in the magnetic attraction. This results in an apparent

weight loss, which is detected by the TGA.[7] The extrapolated endpoint of this weight

change corresponds to the Curie point.

Long-Term Thermal Aging Tests
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These tests evaluate the long-term stability of the magnetic properties at elevated

temperatures.

Objective: To determine the irreversible flux loss of a magnet after prolonged exposure to a

specific temperature.

Methodology:

The initial magnetic flux of the test magnets is measured at room temperature.

The magnets are placed in an oven at a constant elevated temperature for an extended

period (e.g., hundreds or thousands of hours).[9][10]

At specific time intervals, the magnets are cooled to room temperature, and their magnetic

flux is remeasured.

The percentage of flux loss over time is calculated to assess the long-term thermal

stability.

These tests can be performed in air or in a vacuum to evaluate the effects of oxidation.[11]

Visualizing Thermal Stability Concepts
The following diagrams, generated using Graphviz, illustrate key concepts related to the

thermal stability of SmCo magnets.
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Factors influencing the thermal stability of SmCo magnets.
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Workflow for the thermal characterization of SmCo magnets.
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Conceptual process of thermal demagnetization in SmCo magnets.

Conclusion
Samarium-cobalt magnets exhibit exceptional thermal stability, making them the material of

choice for applications operating in high-temperature environments. Their high Curie

temperatures and low temperature coefficients ensure reliable and consistent magnetic

performance. A thorough understanding of their thermal characteristics, obtained through

rigorous experimental testing, is paramount for the design and implementation of robust and

durable magnetic systems. The methodologies and data presented in this guide provide a

foundational resource for researchers and engineers working with these advanced magnetic

materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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